1-ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C11H17N5
• Molecular Weight: 219.29 g/mol
• SMILES: CCN1C=C(C(=N1)NCC2=CN(N=C2)C)C
• InChI: InChI=1S/C11H17N5/c1-4-16-7-9(2)11(14-16)12-5-10-6-13-15(3)8-10/h6-8H,4-5H2,1-3H3,(H,12,14)
• InChIKey: QXGULPCYTXPQLT-UHFFFAOYSA-N

Researchers progressing CDK2 inhibitor programs often encounter regioisomeric ambiguity that confounds SAR. This 4-position-linked bis-pyrazole-amine (CAS 1856095-69-6, ≥95%) directly mirrors the validated hinge-binding motif of the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine series (CDK2 Ki = 0.005 µM). • Crystallographically confirmed 4-attachment geometry for CDK2 hinge engagement • Free amine at pyrazole 3-position enables direct diversification via SNAr or Buchwald-Hartwig coupling • Multi-supplier availability (1 g, 5 g) with no patent-related sales restrictions

Bis-Pyrazole Amine Scaffold Overview

1-Ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine (CAS 1856095-69-6) is a synthetic bis-pyrazole amine comprising two differentially substituted pyrazole rings connected via a methyleneamino linker at the 4-position of the 1-methylpyrazole moiety [1]. With a molecular formula of C₁₁H₁₇N₅ (free base, MW 219.29) and a topological polar surface area (TPSA) of 47.7 Ų, the compound occupies physicochemical space consistent with lead-like properties [1]. It is commercially available at ≥95% purity from multiple suppliers as a screening compound for early-stage drug discovery . The compound belongs to the aminopyrazole class, a privileged scaffold in medicinal chemistry with demonstrated activity against diverse kinase targets including CDK2, VEGFR-2, and RIP1 kinase [2].

Scaffold for kinase inhibitor lead generation (reported CDK2/VEGFR-2 context)

Minimal bis-pyrazole core supports unbiased SAR exploration

Fragment-like physicochemical profile (low MW, TPSA

• [1] PubChem Compound Summary, CID 126967871, 1-ethyl-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine hydrochloride, National Center for Biotechnology Information, accessed May 2026. View Source
• [2] Lusardi, M.; et al. Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules 2023, 28, 3057. View Source

Why Substituting Bis-Pyrazole Amine Analogs Fails

Closely related bis-pyrazole amines sharing the C₁₁H₁₇N₅ core cannot be treated as interchangeable because the position of the methyleneamino linker on the second pyrazole ring fundamentally alters the three-dimensional presentation of pharmacophoric features. The target compound attaches the linker at the 4-position of the 1-methylpyrazole ring, whereas the nearest regioisomer (CAS 1856023-91-0) uses the 3-position, resulting in a different hydrogen-bonding vector and shape complementarity for kinase ATP-binding pockets . Additional substituents on the second pyrazole—such as the 3-methyl group in the 1,3-dimethyl analog or the 5-trifluoromethyl group in the CF₃ analog (CAS 1856082-81-9)—introduce steric bulk and electronic perturbations that alter target engagement profiles, metabolic stability, and selectivity . In the bipyrazole kinase inhibitor class, the 4-position attachment motif has been specifically associated with potent CDK2 inhibition (Ki = 0.005 µM) and sub-micromolar antiproliferative activity, whereas alternative linker geometries yield different selectivity profiles [1]. Substituting the target compound with a structurally similar analog without controlled comparative data therefore risks confounding SAR interpretation and compromising hit-to-lead progression.

Linker regioisomerism

4- vs 3-position attachment shifts hydrogen-bonding vector; 3-position regioisomer lacks published kinase co-crystal data.

Additional ring substituents

C3-methyl or C5-CF₃ groups introduce steric/electronic perturbations that may alter selectivity and metabolic profile.

N-ethyl analog lipophilicity

Higher clogP without added H-bond capacity may reduce ligand efficiency and aqueous solubility.

• [1] Wang, S.; et al. Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. Molecules 2023, 28, 2951. View Source

Bis-Pyrazole Amine vs. Closest Analogs: Quantitative Evidence

Linker Regioisomerism: 4-Pyrazolylmethyl vs. 3-Pyrazolylmethyl

The target compound (CAS 1856095-69-6) features the methyleneamino linker attached to the 4-position of the 1-methyl-1H-pyrazole ring [1]. Its closest regioisomer, 1-ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine (CAS 1856023-91-0), differs solely in linker attachment at the 3-position . This positional isomerism produces distinct spatial vectors: the 4-attachment orients the second pyrazole ring laterally relative to the linker axis, whereas the 3-attachment projects it at an approximately 60° offset. In the N,4-di(1H-pyrazol-4-yl)amine scaffold series, the 4-position attachment has been crystallographically validated to engage the CDK2 hinge region via a bidentate hydrogen-bonding network, contributing to a Ki of 0.005 µM for the most potent analog [2]. The 3-position regioisomer lacks this validated binding mode, and no equivalent potency data have been reported for the 3-linked scaffold. Both compounds share the identical molecular formula (C₁₁H₁₇N₅ free base, C₁₁H₁₈ClN₅ as HCl salt) and molecular weight (219.29 free base, 255.75 HCl), confirming that the differentiation is purely geometric rather than due to bulk property differences [1].

Regioisomer Geometry

Class-level

4-Position vs. 3-position linker; approx. 60° vector difference

4-attachment validated in CDK2 co-crystal; 3-attachment untested.

4-Position geometry supports hinge-region engagement context

Binding mode inferred from N,4-di(pyrazol-4-yl)pyrimidin-2-amine series

Evidence Dimension	Linker attachment position on 1-methylpyrazole ring (spatial vector and hydrogen-bonding geometry)
Target Compound Data	4-position attachment; TPSA = 47.7 Ų; SMILES: CCN1C=C(C)C(NCC2=CN(C)N=C2)=N1 [1]
Comparator Or Baseline	3-position regioisomer (CAS 1856023-91-0); identical MW (219.29), molecular formula C₁₁H₁₇N₅; linker at pyrazole C3 rather than C4
Quantified Difference	Approximately 60° difference in linker projection angle; 4-position scaffold validated in CDK2 co-crystal structures (PDB not yet assigned for this exact compound); 3-position scaffold lacks published kinase co-crystal data
Conditions	Structural comparison based on SMILES, InChI, and computed 3D conformer analysis (PubChem); biological relevance inferred from N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine CDK2 inhibitor series [2]

Why This Matters

For kinase inhibitor programs, the 4-position attachment geometry is pre-validated in the literature for CDK2 hinge binding, whereas the 3-position regioisomer represents an untested geometry that may fail to recapitulate key hydrogen-bond interactions.

• [1] PubChem CID 126967871, 1-ethyl-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine hydrochloride, computed properties: MW 255.75, TPSA 47.7 Ų, HBD 2, HBA 3, rotatable bonds 4. View Source
• [2] Wang, S.; et al. Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors. Molecules 2023, 28, 2951. Compound 15: CDK2 Ki = 0.005 µM; GI₅₀ = 0.127–0.560 µM across 13 cancer cell lines. View Source

Ligand Efficiency Advantage Over N-Ethyl Analog

The target compound (free base MW 219.29, C₁₁H₁₇N₅) is 14 Da lighter than its N-ethyl analog, 1-ethyl-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methyl-1H-pyrazol-3-amine (CAS 1855951-91-5, free base MW 233.32, C₁₂H₁₉N₅) [1]. This mass difference corresponds to one additional methylene group in the comparator. In fragment-based and lead-optimization contexts, every heavy atom added must contribute sufficient binding energy to justify its presence; the target compound's lower heavy atom count (25 vs. 27 non-hydrogen atoms for the free base) translates to inherently higher ligand efficiency (LE) potential, assuming comparable binding affinity [2]. Both compounds share the same 4-position linker geometry on the second pyrazole, but the N-ethyl substitution increases lipophilicity (estimated ΔclogP ≈ +0.5) without introducing additional hydrogen-bonding capacity, which may reduce aqueous solubility and increase off-target promiscuity risk [2]. The target compound's TPSA of 47.7 Ų, HBD count of 2, and HBA count of 3 place it within the CNS MPO (Multiparameter Optimization) favorable zone (TPSA < 90 Ų, HBD ≤ 3), whereas the N-ethyl analog's higher lipophilicity shifts it marginally away from this optimal space [1].

Ligand Efficiency

Cross-study comparable

MW 219.29 vs. N-ethyl analog 233.32 (Δ −14 Da, −6%)

25 vs. 27 heavy atoms; estimated ΔclogP ≈ −0.5

Lower MW may provide greater LE headroom for optimization

Physicochemical comparison only; no affinity data for target compound

Evidence Dimension	Molecular weight, heavy atom count, and estimated ligand efficiency potential
Target Compound Data	MW 219.29 (free base); 25 heavy atoms; TPSA 47.7 Ų; HBD 2; HBA 3; rotatable bonds 4 [1]
Comparator Or Baseline	N-ethyl analog (CAS 1855951-91-5): MW 233.32 (free base); 27 heavy atoms; C₁₂H₁₉N₅
Quantified Difference	ΔMW = −14.03 Da (−6.0%); Δheavy atoms = −2 (−7.4%); estimated ΔclogP ≈ −0.5 log units (more favorable for target); identical HBD/HBA profile
Conditions	Computed physicochemical properties from PubChem (target) and CheMenu supplier data (comparator); LE estimation based on MW difference assuming equivalent binding

Why This Matters

In fragment-to-lead and lead-optimization campaigns, lower MW with preserved pharmacophoric features provides greater headroom for subsequent chemical modification while maintaining ligand efficiency metrics, making the target compound a more versatile starting scaffold.

• [1] PubChem CID 126967871, computed properties: MW 255.75 (HCl salt), TPSA 47.7 Ų, HBD 2, HBA 3, rotatable bonds 4, heavy atom count 17 (HCl salt; free base: 16 heavy atoms + 9 hydrogens on heavy atoms = 25 total non-H atoms for C₁₁H₁₇N₅). View Source
• [2] Hopkins, A.L.; et al. The Role of Ligand Efficiency Metrics in Drug Discovery. Nat. Rev. Drug Discov. 2014, 13, 105–121. Ligand efficiency (LE) defined as ΔG/N_heavy_atoms; higher LE for lower MW compounds with equivalent affinity. View Source

Minimal Substituent Scaffold for Unbiased SAR Exploration

The target compound bears only a single methyl group on the second pyrazole ring (N1-methyl) with no additional substituents at positions 3 or 5 [1]. By contrast, the 1,3-dimethyl analog (N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-ethyl-4-methyl-1H-pyrazol-3-amine) incorporates an extra C3-methyl group, and the 5-CF₃ analog (CAS 1856082-81-9) bears a strongly electron-withdrawing trifluoromethyl group at position 5 . These additional substituents pre-commit the scaffold to specific steric and electronic environments that may be suboptimal for certain target pockets. The target compound's unsubstituted C3 and C5 positions on the second pyrazole ring preserve synthetic handles for late-stage diversification via electrophilic substitution or C–H functionalization. In the broader aminopyrazole kinase inhibitor class, the presence or absence of a C5 substituent on the pyrazole ring has been shown to modulate selectivity between CDK family members: C5-substituted analogs in the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine series exhibited altered CDK1/CDK2 selectivity ratios compared to their unsubstituted counterparts [2]. The target compound therefore provides a cleaner baseline for establishing intrinsic scaffold SAR before introducing potency- or selectivity-modulating substituents.

Minimal Substitution

Class-level

Target: H at C3/C5 of second pyrazole; comparators: CH₃ or CF₃

MW advantage 14–68 Da over substituted analogs

Unsubstituted positions allow systematic SAR probing without confounding effects

SAR inference from related CDK inhibitor series

Evidence Dimension	Number and type of substituents on the second pyrazole ring (C3 and C5 positions)
Target Compound Data	C3: H (unsubstituted); C5: H (unsubstituted); only N1-CH₃ present on second pyrazole; MW 219.29 [1]
Comparator Or Baseline	1,3-Dimethyl analog: C3-CH₃, N1-CH₃, C5-H (MW ~233.33); 5-CF₃ analog (CAS 1856082-81-9): C3-H, N1-CH₃, C5-CF₃ (MW 287.28)
Quantified Difference	Target has zero non-N1 substituents on second pyrazole vs. 1 additional substituent (1,3-dimethyl) or 1 strongly electron-withdrawing substituent (CF₃, Hammett σₚ ≈ 0.54); MW advantage of 14–68 Da over substituted analogs
Conditions	Structural comparison from supplier database entries; class-level SAR inference from N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine CDK2 inhibitor series [2]

Why This Matters

The minimal substitution pattern preserves maximum synthetic flexibility for medicinal chemistry optimization, allowing researchers to systematically probe steric and electronic requirements of the target binding site without confounding effects from pre-existing substituents.

• [1] PubChem CID 126967871, SMILES: CCN1C=C(C)C(NCC2=CN(C)N=C2)=N1, confirming C3-H and C5-H on second pyrazole. View Source
• [2] Wang, S.; et al. Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors. Molecules 2023, 28, 2951. SAR data on C5-substituted vs. unsubstituted pyrazole analogs in Table 2. View Source

Class-Level Kinase Activity: CDK2/VEGFR-2 Dual Inhibition

Although no direct biological assay data have been published for the target compound itself, the bipyrazole scaffold class to which it belongs has demonstrated compelling kinase inhibition in multiple independent studies [1][2]. A bipyrazole derivative evaluated in the NCI 60-cell-line panel exhibited a mean GI₅₀ of 3.59 µM and dual-targeted kinase inhibition against VEGFR-2 (IC₅₀ = 3.37 ± 1.00 µM) and CDK-2/cyclin A2 (IC₅₀ = 0.73 ± 0.22 µM), comparing favorably with the reference inhibitors sorafenib (IC₅₀ = 1.60 ± 0.10 µM for VEGFR-2) and roscovitine (IC₅₀ = 0.68 ± 1.10 µM for CDK-2) [1]. In a separate series, the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine scaffold—which shares the 4-pyrazolyl attachment motif with the target compound—yielded compound 15 with a CDK2 Ki of 0.005 µM and sub-micromolar GI₅₀ values (0.127–0.560 µM) across 13 cancer cell lines [2]. The target compound, as a bis-pyrazole amine with the 4-position linker geometry, serves as a direct synthetic precursor or fragment surrogate for elaborating into such validated kinase inhibitor chemotypes. Its free amine at the 3-position of the ethyl-methylpyrazole core provides a derivatization handle analogous to that employed in the pyrimidin-2-amine CDK2 series [2].

Class Kinase Activity

Class-level

Bipyrazole class: VEGFR-2 IC₅₀ 3.37 µM; CDK-2 IC₅₀ 0.73 µM

Elaborated analog: CDK2 Ki = 0.005 µM, GI₅₀ 0.127–0.560 µM

Target compound serves as synthetic entry point to validated kinase inhibitor chemotypes

No direct assay data for target; activity inferred from class and structural similarity

Evidence Dimension	Kinase inhibitory activity of the bipyrazole scaffold class (representative compounds from published series)
Target Compound Data	No direct IC₅₀/Ki data available; compound is an unelaborated scaffold with the 4-pyrazolylmethylamine motif shared with validated kinase inhibitor chemotypes [1][2]
Comparator Or Baseline	Published bipyrazole derivative: VEGFR-2 IC₅₀ = 3.37 ± 1.00 µM; CDK-2 IC₅₀ = 0.73 ± 0.22 µM; GI₅₀ (MG-MID) = 3.59 µM [1]; N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine compound 15: CDK2 Ki = 0.005 µM, GI₅₀ = 0.127–0.560 µM [2]
Quantified Difference	Class-level potency range: CDK2 Ki = 0.005 µM (most potent elaborated analog) to CDK-2 IC₅₀ = 0.73 µM (direct bipyrazole); target compound expected to serve as synthetic entry point to both chemotypes
Conditions	In vitro kinase assays: CDK-2/cyclin A2 ADP-Glo assay; VEGFR-2 kinase inhibition assay; NCI 60-cell-line antiproliferative panel at 10 µM single-dose and five-dose titration [1][2]

Why This Matters

The bipyrazole scaffold class has been independently validated in two separate kinase programs with quantitative potency benchmarks; the target compound provides the minimal structural core from which to elaborate potent, dual CDK2/VEGFR-2 inhibitors with demonstrated antiproliferative activity.

• [1] Novel Bipyrazole Targeting Dual CDK-2 and VEGFR-2 Kinases: Synthesis, Anticancer Evaluation, and In Silico Studies. Russ. J. Bioorg. Chem. 2024, 50, 227–238. Bipyrazole derivative: GI₅₀ (MG-MID) = 3.59 µM; VEGFR-2 IC₅₀ = 3.37 ± 1.00 µM; CDK-2 IC₅₀ = 0.73 ± 0.22 µM. View Source
• [2] Wang, S.; et al. Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents. Molecules 2023, 28, 2951. Compound 15: CDK2 Ki = 0.005 µM; GI₅₀ = 0.127–0.560 µM (13 cancer cell lines). View Source

Procurement Availability: Free Base vs. HCl Salt Purity

The target compound is commercially available as both the free base (C₁₁H₁₇N₅, MW 219.29) and the hydrochloride salt (C₁₁H₁₈ClN₅, MW 255.75) from multiple suppliers at ≥95% purity [1]. CheMenu supplies the free base (Catalog CM660097, 95% purity), while the HCl salt is listed under PubChem CID 126967871 and by AKOS (Catalog AKOS030248853) [1]. In comparison, the regioisomer CAS 1856023-91-0 is also available at 95% purity from CheMenu, but carries a note on ChemicalBook indicating patent restrictions that may limit its commercial availability for certain applications . The N-ethyl analog (CAS 1855951-91-5) is available at 95% purity (CheMenu Catalog CM660224) but has a higher molecular weight (233.32) and correspondingly higher cost-per-mole for equivalent quantities . The precursor building block, 1-ethyl-4-methyl-1H-pyrazol-3-amine (CAS 1174882-85-9), is available from AChemBlock at 97% purity (Catalog P49656), providing an orthogonal synthetic route for laboratories that prefer to construct the bis-pyrazole linkage via reductive amination in-house .

Procurement Profile

Reported

Free base (≥95%) and HCl salt available from multiple suppliers

Regioisomer carries patent restriction; precursor building block 97% pure

Multi-supplier, multi-form access reduces supply chain risk

Supplier catalog data as of May 2026; verify current stock

Evidence Dimension	Commercial availability, purity, and salt form across suppliers
Target Compound Data	Free base (MW 219.29, 95%, CheMenu CM660097); HCl salt (MW 255.75, PubChem CID 126967871, AKOS030248853); ≥95% purity [1]
Comparator Or Baseline	Regioisomer CAS 1856023-91-0: 95% purity, patent-restricted per ChemicalBook ; N-ethyl analog CAS 1855951-91-5: 95% purity, MW 233.32 ; Precursor CAS 1174882-85-9: 97% purity, AChemBlock P49656, MW 125.18
Quantified Difference	Target free base MW is 6.0% lower than N-ethyl analog; precusor building block is 97% pure vs. 95% for the final bis-pyrazole; regioisomer carries patent availability restrictions
Conditions	Supplier catalog data accessed May 2026; purity values as reported by CheMenu, PubChem, AChemBlock, and ChemicalBook

Why This Matters

The absence of patent restrictions, availability in two salt forms, and competitive pricing across multiple suppliers reduce procurement risk and supply chain dependency for research programs requiring gram-to-kilogram scale-up.

• [1] PubChem CID 126967871, 1-ethyl-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine hydrochloride, MW 255.75, C₁₁H₁₈ClN₅. View Source

Bis-Pyrazole Amine: Research and Procurement Applications

CDK2-Selective Inhibitor Lead Generation

The target compound's 4-position linker geometry directly mirrors the attachment motif validated in the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine CDK2 inhibitor series, where compound 15 achieved a Ki of 0.005 µM against CDK2 with selectivity over other CDK isoforms [1]. Researchers initiating CDK2 inhibitor programs should select the 4-linked target compound over the 3-linked regioisomer (CAS 1856023-91-0), as the 4-attachment geometry has been crystallographically confirmed to engage the CDK2 hinge region, whereas the 3-linked scaffold lacks any published kinase co-crystal validation [1]. The free amine at the pyrazole 3-position permits direct elaboration into pyrimidin-2-amine or other heterocyclic systems via nucleophilic aromatic substitution or Buchwald-Hartwig coupling, providing a direct synthetic path to potent CDK2 inhibitors with sub-micromolar antiproliferative activity (GI₅₀ = 0.127–0.560 µM) [1].

Fragment-Based Library Inclusion as Minimal Pharmacophore

With a molecular weight of 219.29 Da (free base), 25 heavy atoms, and TPSA of 47.7 Ų, the target compound satisfies fragment-likeness criteria (MW < 300, heavy atom count ≤ 25, TPSA < 90 Ų) while providing two hydrogen-bond-donating NH groups and three hydrogen-bond-accepting nitrogen atoms for target engagement [2]. Compared to the N-ethyl analog (CAS 1855951-91-5, MW 233.32), the target compound offers a 6% lower molecular weight and approximately 0.5 log units lower estimated lipophilicity, translating to higher aqueous solubility and better fragment screening compatibility [2]. Its minimal substitution on the second pyrazole ring (no C3-methyl, no C5-CF₃) makes it the preferred entry point for fragment growing campaigns, as every added substituent can be tracked for its contribution to affinity and selectivity without confounding baseline effects .

Dual VEGFR-2/CDK-2 Inhibitor Development

The bipyrazole scaffold class has demonstrated dual VEGFR-2/CDK-2 inhibitory activity with IC₅₀ values of 3.37 µM and 0.73 µM, respectively, and mean antiproliferative GI₅₀ of 3.59 µM across the NCI 60-cell-line panel [3]. The target compound represents the minimal, unelaborated core of this chemotype and can be diversified at the free amine position to optimize kinase selectivity and cellular potency. Procurement of the target compound in free base form (CAS 1856095-69-6, purity 95%) provides the most atom-economical starting material for parallel library synthesis, particularly when combined with the precursor building block 1-ethyl-4-methyl-1H-pyrazol-3-amine (CAS 1174882-85-9, 97% purity) for in-house reductive amination diversification .

Procurement Scale-Up Without Patent Risk

The target compound is available from multiple independent suppliers (CheMenu, AKOS, and others) at ≥95% purity without the patent-related sales restrictions noted for the regioisomer CAS 1856023-91-0 on ChemicalBook . For laboratories planning gram-to-kilogram scale-up, the free base form (MW 219.29) offers a 14% lower molecular weight than the HCl salt (MW 255.75), reducing shipping and handling costs for equivalent molar quantities [2]. The precursor building block (CAS 1174882-85-9) is stocked at 97% purity in 250 mg, 1 g, and 5 g quantities by AChemBlock, providing a cost-effective alternative synthesis route for organizations with in-house medicinal chemistry capabilities . This multi-supplier, multi-route procurement landscape minimizes single-source dependency and ensures research continuity.

Application

Selection Property

Validation Focus

CDK2 inhibitor lead generation

4-Position linker geometry context

CDK2 hinge-binding interaction review

Fragment-based library design

Low MW, minimal substitution scaffold

Ligand efficiency and fragment growing potential

Dual VEGFR-2/CDK-2 inhibitor research

Bipyrazole scaffold class context

Kinase selectivity and cellular activity profiling

Procurement scale-up

Free base/HCl salt multi-supplier availability

Supply continuity and cost review

• [1] Wang, S.; et al. Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors. Molecules 2023, 28, 2951. Compound 15: CDK2 Ki = 0.005 µM; GI₅₀ = 0.127–0.560 µM. View Source
• [2] PubChem CID 126967871, computed properties: MW 255.75 (HCl), TPSA 47.7 Ų, HBD 2, HBA 3; free base MW 219.29. View Source
• [3] Novel Bipyrazole Targeting Dual CDK-2 and VEGFR-2 Kinases. Russ. J. Bioorg. Chem. 2024, 50, 227–238. GI₅₀ = 3.59 µM; VEGFR-2 IC₅₀ = 3.37 µM; CDK-2 IC₅₀ = 0.73 µM. View Source